An In-depth Technical Guide to 2-Ethyl-2'-methoxybenzophenone and its Core Structural Analogs
An In-depth Technical Guide to 2-Ethyl-2'-methoxybenzophenone and its Core Structural Analogs
Introduction: The landscape of organic chemistry is vast, with countless molecules holding potential for novel applications in drug discovery, materials science, and chemical synthesis. This guide addresses the compound 2-Ethyl-2'-methoxybenzophenone (CAS 750633-44-4) . Initial research indicates that this specific molecule is a niche research chemical with limited publicly available data beyond supplier listings.[1][2][3] Consequently, a comprehensive, in-depth guide on this particular compound is not feasible from existing literature.
However, to provide valuable context for researchers and drug development professionals working with benzophenone derivatives, this guide will pivot to an in-depth analysis of its core structural analogs: 2-Methoxybenzophenone and the widely-used 2-Hydroxy-4-methoxybenzophenone (Oxybenzone) . By understanding the synthesis, properties, and applications of these closely related, well-documented compounds, scientists can infer potential characteristics and establish a foundational framework for investigating novel derivatives like 2-Ethyl-2'-methoxybenzophenone.
Part 1: 2-Ethyl-2'-methoxybenzophenone (CAS 750633-44-4) - An Overview
This compound belongs to the benzophenone family, characterized by a diphenyl ketone core. The specific nomenclature indicates an ethyl group at the 2-position of one phenyl ring and a methoxy group at the 2'-position of the second phenyl ring.
Caption: Putative structure of 2-Ethyl-2'-methoxybenzophenone.
| Property | Value | Source |
| CAS Number | 750633-44-4 | [1][2] |
| Molecular Formula | C16H16O2 | Inferred |
| Purity (Typical) | 96% | [2] |
| Suppliers | Shaanxi Dideu Medichem Co. Ltd., Alfa Chemistry, Fluorochem | [1][2][3] |
Due to the absence of detailed experimental data, further discussion will focus on its foundational analogs.
Part 2: Technical Analysis of 2-Methoxybenzophenone (CAS 2553-04-0)
2-Methoxybenzophenone serves as a direct structural precursor, lacking only the ethyl group of our target compound. Its properties and synthesis provide a strong baseline for understanding the core chemistry.
Physicochemical Properties
This compound is a solid at room temperature with a defined melting point, indicating its crystalline nature.
| Property | Value | Source |
| IUPAC Name | (2-methoxyphenyl)-phenylmethanone | [4] |
| Molecular Formula | C14H12O2 | [4][5] |
| Molecular Weight | 212.24 g/mol | [4][5] |
| Melting Point | 36-38 °C | [5] |
| Boiling Point | 149-150 °C (at 1 mm Hg) | [5] |
| Density | 1.1035 g/cm³ | [5] |
Synthesis Protocol: O-Methylation of 2-Hydroxybenzophenone
The most direct synthesis involves the methylation of the hydroxyl group of 2-hydroxybenzophenone. This is a classic Williamson ether synthesis, where an alkoxide is reacted with a methylating agent.
Causality: The choice of a weak base and a suitable solvent is critical. The hydroxyl group on the benzophenone is phenolic and thus acidic enough to be deprotonated. Using a potent methylating agent like diazomethane (as historically noted) or a more common laboratory reagent like dimethyl sulfate or methyl iodide in the presence of a base like potassium carbonate ensures efficient conversion.[5] The reaction proceeds via an SN2 mechanism.
Step-by-Step Methodology:
-
Dissolution: Dissolve 2-hydroxybenzophenone in a polar aprotic solvent such as acetone or DMF.
-
Deprotonation: Add a slight excess of a mild base (e.g., anhydrous K2CO3) to the solution. Stir the mixture at room temperature for 30-60 minutes to form the corresponding phenoxide.
-
Methylation: Add a methylating agent (e.g., dimethyl sulfate or methyl iodide) dropwise to the suspension.
-
Reaction: Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.
-
Work-up: After cooling, filter off the inorganic salts. Evaporate the solvent under reduced pressure.
-
Purification: Redissolve the crude product in a suitable organic solvent (e.g., ethyl acetate), wash with dilute aqueous NaOH to remove any unreacted starting material, followed by a brine wash. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate.
-
Final Product: Purify the resulting residue by column chromatography or recrystallization to yield pure 2-methoxybenzophenone.
Caption: Synthesis workflow for 2-Methoxybenzophenone.
Spectroscopic and Safety Information
-
Mass Spectrometry: The mass spectrum shows a prominent molecular ion peak (m/z = 212), with major fragments at 135 and 77, corresponding to the methoxybenzoyl and phenyl cations, respectively.[4]
-
Safety: This compound is classified as causing skin and eye irritation.[4] Standard laboratory precautions, including the use of gloves and safety glasses, are required.[6][7]
Part 3: Technical Analysis of 2-Hydroxy-4-methoxybenzophenone (Oxybenzone, CAS 131-57-7)
Oxybenzone is a commercially significant benzophenone derivative, and its extensive documentation offers deep insights into the applications and biological interactions of this class of molecules.
Key Applications
The primary function of Oxybenzone stems from its ability to absorb ultraviolet radiation, making it a cornerstone ingredient in many consumer and industrial products.
-
UV Filter in Sunscreens: It is a broad-spectrum UV absorber used in sunscreen and personal care products to protect the skin from sun damage.[8][9][10] Its mechanism involves absorbing harmful UV-A rays, preventing them from penetrating the skin.[8]
-
Photostabilizer: It is incorporated into plastics, polymers, and surface coatings to prevent degradation and discoloration caused by exposure to sunlight.[9][11]
-
Pharmaceutical Formulations: It can be used to protect light-sensitive active pharmaceutical ingredients (APIs) from degradation.[9]
Physicochemical Properties
| Property | Value | Source |
| Common Names | Oxybenzone, Benzophenone-3 | [9][10] |
| Appearance | White to light yellow crystalline powder | [8][10] |
| Molecular Formula | C14H12O3 | [8][9] |
| Molecular Weight | 228.24 g/mol | [8] |
| Melting Point | 62-65 °C | [9] |
| Solubility | Limited in water; soluble in organic solvents | [10] |
| LogP | 3.79 | [8] |
Synthesis Protocol: Selective Methylation
The industrial synthesis of Oxybenzone typically starts from 2,4-dihydroxybenzophenone. The key challenge is the selective methylation of the hydroxyl group at the 4-position, which is more acidic and sterically accessible than the hydroxyl group at the 2-position (which is involved in intramolecular hydrogen bonding with the carbonyl oxygen).
Causality: The regioselectivity of the methylation is controlled by the differential reactivity of the two hydroxyl groups. The 4-hydroxyl group is more readily deprotonated. By using a controlled amount of base and a methylating agent, this position can be selectively functionalized.
Step-by-Step Methodology: [12]
-
Charging Reactor: In a suitable reactor, charge 2,4-dihydroxybenzophenone, a solvent (e.g., chlorobenzene), and a phase transfer catalyst (e.g., a quaternary ammonium salt).[12]
-
Base Addition: Add an aqueous solution of an alkali base, such as sodium hydroxide.[12]
-
Methylation: Introduce a methylating agent, such as methyl halide (e.g., chloromethane).[12]
-
Reaction Conditions: Heat the reaction mixture under pressure to a specified temperature (e.g., 100 °C) for several hours.[12]
-
Work-up and Isolation: After the reaction is complete, cool the mixture, separate the organic phase, and wash it to remove impurities.
-
Purification: Concentrate the organic phase and purify the crude product by recrystallization to obtain high-purity 2-hydroxy-4-methoxybenzophenone.[12]
Caption: Industrial synthesis workflow for Oxybenzone.
Biological Profile and Safety
-
Metabolism: Studies in rats and mice show that Oxybenzone is well-absorbed after oral or dermal administration and is primarily excreted in urine and feces as glucuronide and sulfate conjugates.[13]
-
Toxicity: High-dose toxicity studies have shown effects such as increased liver and kidney weights and, at very high concentrations in feed, some reproductive effects like decreased sperm density in rodents.[11] These studies are crucial for establishing safety profiles for human use.
-
Handling: Standard safety protocols should be followed, including wearing protective gloves, clothing, and eye protection to avoid direct contact.[6][14]
Conclusion
While 2-Ethyl-2'-methoxybenzophenone (CAS 750633-44-4) remains a compound with minimal published technical data, a thorough understanding of its structural analogs, 2-Methoxybenzophenone and 2-Hydroxy-4-methoxybenzophenone , provides a robust scientific foundation for any researcher entering this chemical space. The synthesis pathways, physicochemical properties, and established applications of these related molecules offer predictive insights and methodological guidance. Future research on 2-Ethyl-2'-methoxybenzophenone would logically begin by adapting the synthesis and characterization techniques outlined here, followed by screening for applications where benzophenones are known to excel, such as UV absorption or as intermediates in organic synthesis.
References
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Guangzhou Weiba Technology Co., Ltd. (n.d.). 750633-44-4, 2-Ethyl-2'-methoxybenzophenone. Retrieved from [Link]
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Islam, S. M., et al. (2014). Supporting information - Polymer Supported Pd Catalyzed Carbonylation of Aryl Bromides for the Synthesis of Aryl esters and amides. The Royal Society of Chemistry. Retrieved from [Link]
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National Toxicology Program. (1992). NTP Technical Report on the Toxicity Studies of 2-Hydroxy-4-methoxybenzophenone (CAS No. 131-57-7) Administered Topically and in Dosed Feed to F344/N Rats and B6C3F1 Mice. PubMed. Retrieved from [Link]
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National Center for Biotechnology Information. (n.d.). 2-Methoxybenzophenone. PubChem Compound Database. Retrieved from [Link]
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ResearchGate. (2019). NMR, mass spectroscopy, IR - finding compound structure. Retrieved from [Link]
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National Institute of Environmental Health Sciences. (n.d.). Metabolism and Disposition of 2-Hydroxy-4-Methoxybenzophenone, a Sunscreen Ingredient, in Harlan Sprague Dawley Rats and B6C3F1/N Mice; a Species and Route Comparison. Retrieved from [Link]
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Moellhausen S.p.A. (n.d.). Ethyl-2-Methoxy Benzoate. UL Prospector. Retrieved from [Link]
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National Center for Biotechnology Information. (n.d.). 2-Hydroxy-4-methoxybenzophenone. PubChem Compound Database. Retrieved from [Link]
- Google Patents. (2020). CN112142579A - Preparation process of 2-hydroxy-4-methoxybenzophenone.
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European Patent Office. (1999). EP 0721929 B1 - Process for the manufacture of hydroxyalkoxybenzophenones. Retrieved from [Link]
- Google Patents. (2019). CN109534975B - A kind of catalytic synthesis method of 2-hydroxybenzophenone compounds.
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PubMed. (2003). Mechanism of action of 2-methoxyestradiol: new developments. Retrieved from [Link]
- Google Patents. (n.d.). Synthesis process for 2-hydroxy-4-methoxybenzophenone-5-sulfonic acid.
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Eureka | Patsnap. (2010). Synthesis method for 2- methoxyl-4-amino-5-ethylsulfonylbenzoic acid. Retrieved from [Link]
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ResearchGate. (2018). Spectral, Optical and Structural Studies of 2-methoxybenzaldehyde. Retrieved from [Link]
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University of Wisconsin. (2013). Chemistry 344: Spectroscopy and Spectrometry Problem Set 3. Retrieved from [Link]
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YouTube. (2015). Organic Chemistry II - Solving a Structure Based on IR and NMR Spectra. Retrieved from [Link]
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